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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

Cyclopropylmethyl bromide-d4 (CAS No. 1219805-93-2). Due to the limited availability of a

detailed Safety Data Sheet (SDS) specifically for the deuterated compound, this document

leverages data from the well-characterized non-deuterated analogue, Cyclopropylmethyl

bromide (CAS No. 7051-34-5), as a primary reference for safety and handling protocols. The

isotopic labeling is not expected to significantly alter the chemical's hazardous properties.

Core Safety & Physical Data
Cyclopropylmethyl bromide is classified as a flammable liquid that is harmful if swallowed and

causes skin and eye irritation.[1][2][3] The toxicological properties of the deuterated form have

not been fully investigated.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties for both Cyclopropylmethyl bromide-
d4 and its non-deuterated analogue are presented below for comparative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12393003?utm_src=pdf-interest
https://www.benchchem.com/product/b12393003?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=RJF00467DA&productDescription=1-%28BROMOMETHYL%29CYCLOPROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48027.pdf
https://www.tcichemicals.com/BE/en/sds/B1382_EU_6N.pdf
https://static.cymitquimica.com/products/TR/pdf/sds-C988725.pdf
https://www.benchchem.com/product/b12393003?utm_src=pdf-body
https://www.benchchem.com/product/b12393003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Cyclopropylmethyl
bromide-d4

Cyclopropylmethyl
bromide

CAS Number 1219805-93-2[5] 7051-34-5

Molecular Formula C4H3D4Br C4H7Br

Molecular Weight 139.03 g/mol 135.00 g/mol

Appearance Liquid Liquid

Boiling Point Not available 105-107 °C

Flash Point Not available 41 °C (105.8 °F)

Density Not available 1.392 g/cm³

Solubility Soluble in DMSO (10 mM) Not available

Refractive Index Not available 1.475-1.479

Toxicological Information
Detailed quantitative toxicological data such as LD50 and LC50 values for Cyclopropylmethyl
bromide-d4 are not readily available. The primary known health hazards are based on the

non-deuterated form.

Hazard Description

Acute Oral Toxicity Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.

Note: The toxicological properties have not been fully investigated. Overexposure may result in

serious illness or death.
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Experimental Protocols: Handling and Emergency
Procedures
Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory. The following sections outline essential procedures derived from SDS information

for the non-deuterated analogue.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense when handling Cyclopropylmethyl bromide-d4.

Handling
Cyclopropylmethyl bromide-d4

Required Personal
Protective Equipment

Initiates need for

Wear protective gloves

Wear protective clothing

Wear eye/face protection
(goggles or face shield)

Use NIOSH/MSHA approved
respirator if ventilation is inadequate

Safe Handling

Exposure Event

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Get medical attention.

If inhaled

Skin Contact:
Remove contaminated clothing.

Flush skin with plenty of water for at least 15 minutes.
Get medical attention.

On skin

Eye Contact:
Rinse immediately with plenty of water for at least 15 minutes.

Get medical attention.

In eyes

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.
Get medical attention.

If swallowed
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Chemical Spill Occurs

Evacuate immediate area
and alert others

Ensure adequate ventilation.
Remove ignition sources.

Don appropriate PPE

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container for disposal

Decontaminate the spill area

Dispose of waste according to
local, state, and federal regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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